Cas no 5933-29-9 (BENZOTRIAZOLE-1-CARBOXAMIDE)

• Product Name: BENZOTRIAZOLE-1-CARBOXAMIDE
• CAS No: 5933-29-9
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 1023248
• PubChem ID: 24881632
• Update Time: 2025-04-20

BENZOTRIAZOLE-1-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• BENZOTRIAZOLE-1-CARBOXAMIDE
• 1-carbamoyl-1H-benzotriazole
• 1-Carbamoyl-benzotriazol
• 1H-BENZOTRIAZOLE-1-CARBOXAMIDE
• benzotriazole-1-carboxylic acid amide
• Benztriazol-1-carboxamid
• AKOS015888981
• 1H-benzo[d][1,2,3]triazole-1-carboxamide
• 5933-29-9
• benzotriazol-1-carboxamide
• 1H-1,2,3-benzotriazole-1-carboxamide
• SCHEMBL443991
• DTXSID90396222

• MDL： MFCD00962944
• Inchi： 1S/C7H6N4O/c8-7(12)11-6-4-2-1-3-5(6)9-10-11/h1-4H,(H2,8,12)
• InChI Key： UUMXWUNNKCQWHS-UHFFFAOYSA-N
• SMILES： O=C(N)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 162.05400
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 170-175 °C (lit.)
• PSA: 73.80000
• LogP: 1.05840
• Solubility: Not determined

BENZOTRIAZOLE-1-CARBOXAMIDE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38